Reconfigurable liquid-core/liquid-cladding optical waveguides with dielectrophoresis-driven virtual microchannels on an electromicrofluidic platform†
Lab on a Chip Pub Date: 2016-01-18 DOI: 10.1039/C5LC01233C
Abstract
An electrically reconfigurable liquid-core/liquid-cladding (L2) optical waveguide with core liquid γ-butyrolactone (GBL, ncore = 1.4341, εcore = 39) and silicone oil (ncladding = 1.401, εcladding = 2.5) as cladding liquid is accomplished using dielectrophoresis (DEP) that attracts and deforms the core liquid with the greater permittivity to occupy the region of strong electric field provided by Teflon-coated ITO electrodes between parallel glass plates. Instead of continuously flowing core and cladding liquids along a physical microchannel, the DEP-formed L2 optical waveguide guides light in a stationary virtual microchannel that requires liquids of limited volume without constant supply and creates stable liquid/liquid interfaces for efficient light guidance in a simply fabricated microfluidic device. We designed and examined (1) stationary and (2) moving L2 optical waveguides on the parallel-plate electromicrofluidic platform. In the stationary L-shaped waveguide, light was guided in a GBL virtual microchannel core for a total of 27.85 mm via a 90° bend (radius 5 mm) before exiting from the light outlet of cross-sectional area 100 μm × 100 μm. For the stationary spiral waveguide, light was guided in a GBL core containing Rhodamine 6G (R6G, 1 mM) and through a series of 90° bends with decreasing radii from 5 mm to 2.5 mm. With the stationary straight waveguide, the propagation loss was measured to be 2.09 dB cm−1 in GBL with R6G (0.01 mM). The moving L-shaped waveguide was implemented on a versatile electromicrofluidic platform on which electrowetting and DEP were employed to generate a precise GBL droplet and form a waveguide core. On sequentially applying appropriate voltage to one of three parallel L-shaped driving electrodes, the GBL waveguide core was shifted; the guided light was switched at a speed of up to 0.929 mm s−1 (switching period 70 ms, switching rate 14.3 Hz) when an adequate electric signal (173.1 VRMS, 100 kHz) was applied.
Recommended Literature
- [1] Contents list
- [2] Employing mixed-ligand strategy to construct a series of luminescent Cd(ii) compounds with structural diversities†
- [3] Correction: Breath figure in non-aqueous vapor
- [4] Correction: The first computational study for the oxidative aromatization of pyrazolines and 1,4-dihydropyridines using 1,2,4-triazolinediones: an anomeric-based oxidation
- [5] Networking a hollow cage via guest coordination†
- [6] Computer-generated “synthetic contingency” plans at times of logistics and supply problems: scenarios for hydroxychloroquine and remdesivir†
- [7] Clavatol: a novel triterpenoid of the bisnoronocerane type isolated from Lycopodium clavatum
- [8] Selectivity over coverage in de novo sequencing of IgGs†
- [9] DBU-mediated [4 + 1] annulations of donor–acceptor cyclopropanes with carbon disulfide or thiourea for synthesis of 2-aminothiophene-3-carboxylates†
- [10] Stereocomplex formation in stereoblock copolymer networks composed of 4-armed star-shaped lactide oligomers and a 2-armed ε-caprolactone oligomer†
Journal Name：Lab on a Chip
Research Products
-
CAS no.: 1291-72-1
-
CAS no.: 16514-83-3
